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Compound of Interest

Compound Name: Doramectin

Cat. No.: B1670889

For researchers and scientists in drug development, the integrity of your work extends to the
responsible management of all laboratory materials, including the proper disposal of
pharmaceutical compounds like Doramectin. Adherence to correct disposal protocols is
essential not only for laboratory safety and regulatory compliance but also for environmental
protection. Doramectin, an avermectin-class drug, is known to be very toxic to aquatic life with
long-lasting effects, making its proper disposal a critical responsibility.[1]

Improper disposal can lead to environmental contamination of water and soil, potentially
harming wildlife.[2] In the United States, the Environmental Protection Agency (EPA) regulates
the disposal of pharmaceutical waste under the Resource Conservation and Recovery Act
(RCRA).[2][3][4] Many states have their own, sometimes more stringent, regulations.[2]

This guide provides a comprehensive, step-by-step procedure for the safe handling and
disposal of Doramectin waste in a laboratory setting.

Hazard Profile and Safety Precautions

Before handling Doramectin, it is crucial to be aware of its hazard classifications and the
necessary safety precautions. This information is typically found in the Safety Data Sheet
(SDS) for the specific formulation being used.

Table 1: Summary of Doramectin Hazard Information
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Hazard Classification

Precautionary Statement
Code

Description

Acute Toxicity, Oral (Category

Toxic or Harmful if swallowed.

H301/H302
3or4) [1][5]16]
Reproductive Toxicity May damage the unborn child.
H360D/H361
(Category 1B or 2) [51[71[8]
N o Causes damage to organs
Specific Target Organ Toxicity -
] H370 (Central Nervous System).[7]
Single Exposure (Category 1) 8]
Specific Target Organ Toxicity - Causes damage to organs
Repeated Exposure (Category  H372 through prolonged or repeated
1) exposure.[7][8]
Hazardous to the Aquatic ) o )
) Very toxic to aquatic life with
Environment, Long-Term H410 i
long-lasting effects.[1]
Hazard (Category 1)
) Obtain and read all safety
Prevention P201, P202 ) i
instructions before use.[7][9]
Do not breathe mist or vapors.
P260
[SI71091[10]
Avoid release to the
P273 )
environment.[5][9][10][11]
Wear protective gloves,
P280 protective clothing, and
eye/face protection.[5][7][9][10]
Store locked up.[1][5][7][10
Storage P405 P-[HEINAO]
[11]
Dispose of contents/container
Disposal P501 to an approved waste disposal

plant.[1][5][6][7][9][10]

© 2025 BenchChem. All rights reserved.

2/7

Tech Support


https://file.medchemexpress.com/batch_PDF/HY-17035R/Doramectin-Standard-SDS-MedChemExpress.pdf
https://www.echemi.com/sds/doramectin-temppid160705012393.html
https://cdn.specialistsales.com.au/wp-content/uploads/2020/11/20131035/Doramate_Injectable_Endectocide_SDS.pdf
https://www.echemi.com/sds/doramectin-temppid160705012393.html
https://www.merck.com/docs/product/safety-data-sheets/ah-sds/Doramectin%20Formulation_AH_US_EN.pdf
https://www.merck.com/docs/product/safety-data-sheets/ah-sds/Doramectin%20Formulation_AH_CA_EN.pdf
https://www.merck.com/docs/product/safety-data-sheets/ah-sds/Doramectin%20Formulation_AH_US_EN.pdf
https://www.merck.com/docs/product/safety-data-sheets/ah-sds/Doramectin%20Formulation_AH_CA_EN.pdf
https://www.merck.com/docs/product/safety-data-sheets/ah-sds/Doramectin%20Formulation_AH_US_EN.pdf
https://www.merck.com/docs/product/safety-data-sheets/ah-sds/Doramectin%20Formulation_AH_CA_EN.pdf
https://file.medchemexpress.com/batch_PDF/HY-17035R/Doramectin-Standard-SDS-MedChemExpress.pdf
https://www.merck.com/docs/product/safety-data-sheets/ah-sds/Doramectin%20Formulation_AH_US_EN.pdf
https://www.msd.com/docs/product/safety-data-sheets/ah-sds/Doramectin%20Formulation_AH_AR_EN.pdf
https://www.echemi.com/sds/doramectin-temppid160705012393.html
https://www.merck.com/docs/product/safety-data-sheets/ah-sds/Doramectin%20Formulation_AH_US_EN.pdf
https://www.msd.com/docs/product/safety-data-sheets/ah-sds/Doramectin%20Formulation_AH_AR_EN.pdf
https://www.msd.com/docs/product/safety-data-sheets/ah-sds/Doramectin%20Formulation_AH_ID_6N.pdf
https://www.echemi.com/sds/doramectin-temppid160705012393.html
https://www.msd.com/docs/product/safety-data-sheets/ah-sds/Doramectin%20Formulation_AH_AR_EN.pdf
https://www.msd.com/docs/product/safety-data-sheets/ah-sds/Doramectin%20Formulation_AH_ID_6N.pdf
https://www.zoetis.ca/sds/technical-documents/dectomax-injectable-solution-canadian-english-sds.pdf
https://www.echemi.com/sds/doramectin-temppid160705012393.html
https://www.merck.com/docs/product/safety-data-sheets/ah-sds/Doramectin%20Formulation_AH_US_EN.pdf
https://www.msd.com/docs/product/safety-data-sheets/ah-sds/Doramectin%20Formulation_AH_AR_EN.pdf
https://www.msd.com/docs/product/safety-data-sheets/ah-sds/Doramectin%20Formulation_AH_ID_6N.pdf
https://file.medchemexpress.com/batch_PDF/HY-17035R/Doramectin-Standard-SDS-MedChemExpress.pdf
https://www.echemi.com/sds/doramectin-temppid160705012393.html
https://www.merck.com/docs/product/safety-data-sheets/ah-sds/Doramectin%20Formulation_AH_US_EN.pdf
https://www.msd.com/docs/product/safety-data-sheets/ah-sds/Doramectin%20Formulation_AH_ID_6N.pdf
https://www.zoetis.ca/sds/technical-documents/dectomax-injectable-solution-canadian-english-sds.pdf
https://file.medchemexpress.com/batch_PDF/HY-17035R/Doramectin-Standard-SDS-MedChemExpress.pdf
https://www.echemi.com/sds/doramectin-temppid160705012393.html
https://cdn.specialistsales.com.au/wp-content/uploads/2020/11/20131035/Doramate_Injectable_Endectocide_SDS.pdf
https://www.merck.com/docs/product/safety-data-sheets/ah-sds/Doramectin%20Formulation_AH_US_EN.pdf
https://www.msd.com/docs/product/safety-data-sheets/ah-sds/Doramectin%20Formulation_AH_AR_EN.pdf
https://www.msd.com/docs/product/safety-data-sheets/ah-sds/Doramectin%20Formulation_AH_ID_6N.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1670889?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Experimental Protocol: Step-by-Step Disposal of
Doramectin Waste

This protocol outlines the standard procedure for managing Doramectin waste, from initial
generation to final disposal.

1.0 Personal Protective Equipment (PPE)

1.1. Before handling any Doramectin waste, ensure you are wearing the appropriate PPE as
specified in the SDS. 1.2. Standard required PPE includes:

o Safety glasses or goggles.

o Chemical-resistant gloves (e.g., nitrile).

e Laboratory coat.

» Wear additional protective clothing as necessary to prevent skin contact.[5][7][10]

2.0 Waste Segregation and Collection

2.1. Designate a specific, clearly labeled hazardous waste container for all Doramectin-
contaminated materials. This includes:

e Unused or expired Doramectin solutions.

o Empty vials and containers (even if "empty,” they may retain product residue).[11]

o Contaminated lab supplies (e.g., pipette tips, gloves, absorbent pads). 2.2. Do not mix
Doramectin waste with other waste streams (e.g., regular trash, sharps, or other chemical
waste) unless specifically permitted by your institution's environmental health and safety
(EHS) office. 2.3. Crucially, do not flush Doramectin down the drain or dispose of it in
household trash.[3] This practice is prohibited for hazardous pharmaceutical waste and can
cause significant environmental harm.[11]

3.0 Spill Management

3.1. In the event of a spill, evacuate non-essential personnel from the area. 3.2. Wearing
appropriate PPE, prevent the spill from spreading.[7][10][11] 3.3. Absorb the spill using an inert
material such as vermiculite, dry sand, or a chemical absorbent pad.[1][11] 3.4. Carefully
collect the absorbent material and any contaminated debris, and place it into the designated
hazardous waste container.[1][11] 3.5. Clean the spill area thoroughly with an appropriate
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decontaminating solution, and dispose of all cleaning materials as hazardous waste.[11] 3.6.
Report the spill to your laboratory supervisor and EHS office as required by institutional policy.

4.0 Container Management and Storage

4.1. Use only approved, leak-proof, and chemically compatible containers for Doramectin
waste. 4.2. Ensure the container is tightly sealed when not in use.[9] 4.3. Label the container
clearly with "Hazardous Waste" and identify the contents, including "Doramectin.” 4.4. Store
the sealed waste container in a designated, secure, and well-ventilated secondary containment
area.[5][6] The storage area should be locked up and inaccessible to unauthorized personnel.
[L15][7110][1 1]

5.0 Final Disposal Procedure

5.1. All Doramectin waste must be disposed of through a licensed hazardous waste
management company. 5.2. Contact your institution's EHS office to schedule a waste pickup.
They will handle the final transport and disposal logistics. 5.3. The primary method for treating
hazardous pharmaceutical waste is through incineration at a permitted facility.[3][4] 5.4.
Maintain meticulous records of all hazardous waste generated and disposed of, in accordance
with EPA, state, and institutional regulations.

Mandatory Visualization: Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of Doramectin
waste in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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